7-hydroxyflavonoids

7-Hydroxyflavonoids are a class of flavonoid compounds characterized by the presence of a hydroxyl group at position 7 in their molecular structure. These natural products are widely distributed in various plants, contributing to diverse biological activities such as antioxidant, anti-inflammatory, and potential anticancer effects. Due to their unique chemical properties, 7-hydroxyflavonoids have gained significant interest in the pharmaceutical and cosmetic industries for their potential applications in health supplements, skincare formulations, and therapeutic agents. Their structural features enable them to interact with various biological targets, making them promising candidates for further research and development in medicinal chemistry.

Chemical Name	CAS	MF
2H-1-Benzopyran-7-ol, 2-[3-(ethenyloxy)-4-hydroxyphenyl]-3,4-dihydro-,(2S)-	923027-06-9	C₁₇H₁₆O₄
Cyanidin	13306-05-3	C₁₅H₁₁O₆
Fisetinidin chloride	2948-76-7	C₁₅H₁₁ClO₅
Aurantinidin Chloride	25041-66-1	C₁₅H₁₁O₆
YM-26734	144337-18-8	C₄₅H₆₂O₈
2H-1-Benzopyran-8-carboxaldehyde,3,4-dihydro-2,5,7-trihydroxy-6-methyl-4-oxo-2-phenyl-	149250-49-7	C₁₇H₁₄O₆
2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride	1151-98-0	C₁₅H₁₁ClO₄
1-Dodecanone,1-[3-[(2S,4R)-3,4-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-4-yl]-2,4,6-trihydroxyphenyl]-	145904-69-4	C₃₃H₄₀O₇
4',5,7-Trihydroxy-8-[3-(4-hydroxyphenyl)propanoyl]flavan	1580483-18-6	C₂₄H₂₂O₆
4',5,7-Trihydroxy-8-[3-(4-hydroxyphenyl)propanoyl]flavan; (R)-form, 4''-Deoxy	1572949-02-0	C₂₄H₂₂O₅

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